Cas no 13105-93-6 (N-(2-chloroethyl)-N-ethylpropan-1-amine hydrochloride (1:1))

• Product Name: N-(2-chloroethyl)-N-ethylpropan-1-amine hydrochloride (1:1)
• CAS No: 13105-93-6
• MF: C₇H₁₇Cl₂N
• MW: 186.122580289841
• CID: 1227659
• PubChem ID: 202692
• Update Time: 2025-06-12

N-(2-chloroethyl)-N-ethylpropan-1-amine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• N-(2-chloroethyl)-N-ethylpropan-1-amine hydrochloride (1:1)
• N-(2-chloroethyl)-N-ethylpropan-1-amine,hydrochloride
• Propylamine, N-(2-chloroethyl)-N-ethyl-, hydrochloride
• DTXSID00156859
• Ethyl-n-propyl-beta-chloroethylamine hydrochloride
• N-(2-chloroethyl)-N-ethylpropan-1-amine;hydrochloride
• N-(2-Chloroethyl)-N-ethylpropylamine hydrochloride
• N-(2-chloroethyl)-N-ethylpropan-1-amine hydrochloride
• 13105-93-6
• (2-CHLOROETHYL)(ETHYL)PROPYLAMINE HYDROCHLORIDE
• G44249

• Inchi： 1S/C7H16ClN.ClH/c1-3-6-9(4-2)7-5-8;/h3-7H2,1-2H3;1H
• InChI Key： LPAYIGBMBQUNHV-UHFFFAOYSA-N
• SMILES： ClCCN(CC)CCC.Cl

Computed Properties

• Exact Mass: 185.07401
• Monoisotopic Mass: 185.0738049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 56.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(2-chloroethyl)-N-ethylpropan-1-amine hydrochloride (1:1)

Introduction to N-(2-chloroethyl)-N-ethylpropan-1-amine hydrochloride (1:1) and Its Applications in Modern Research

N-(2-chloroethyl)-N-ethylpropan-1-amine hydrochloride (1:1), with the CAS number 13105-93-6, is a significant compound in the field of pharmaceutical research and development. This compound, often referred to by its systematic name, has garnered attention due to its unique chemical properties and potential applications in various scientific domains. The molecular structure of this compound features a tertiary amine core, which is further modified by chloroethyl and ethyl groups, making it a versatile intermediate in synthetic chemistry.

The hydrochloride salt form of N-(2-chloroethyl)-N-ethylpropan-1-amine (1:1) enhances its solubility in aqueous solutions, which is a critical factor for its use in biological assays and drug formulations. This solubility profile makes it an attractive candidate for medicinal chemists who are developing novel therapeutic agents. The presence of both chloroethyl and ethyl groups in the molecule allows for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in exploring the pharmacological potential of N-(2-chloroethyl)-N-ethylpropan-1-amine hydrochloride (1:1). Researchers have been investigating its role as a precursor in the synthesis of bioactive molecules that exhibit properties such as antitumor, anti-inflammatory, and antimicrobial effects. The compound's ability to act as a building block for more sophisticated molecules has made it a valuable asset in the pharmaceutical industry.

One of the most compelling aspects of this compound is its utility in the development of targeted therapies. By modifying its structure, scientists can fine-tune its interactions with biological targets, leading to more effective treatments with reduced side effects. For instance, studies have shown that derivatives of N-(2-chloroethyl)-N-ethylpropan-1-amine can selectively inhibit certain enzymes involved in cancer cell proliferation. This selectivity is crucial for developing drugs that are both potent and safe for patient use.

The chemical reactivity of N-(2-chloroethyl)-N-ethylpropan-1-amine hydrochloride (1:1) also makes it a valuable tool in synthetic organic chemistry. Its tertiary amine functionality allows for nucleophilic substitution reactions, which can be exploited to introduce various substituents at specific positions within the molecule. This flexibility is particularly useful when designing molecules with specific spatial arrangements of functional groups, which can enhance their biological activity.

Recent advancements in computational chemistry have further enhanced the understanding of how N-(2-chloroethyl)-N-ethylpropan-1-amine hydrochloride (1:1) interacts with biological targets. Molecular modeling studies have revealed insights into its binding affinity and mode of action, providing a foundation for rational drug design. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information about the compound and its derivatives.

The synthesis of N-(2-chloroethyl)-N-ethylpropan-1-amine hydrochloride (1:1) involves multi-step organic reactions that require careful optimization to ensure high yields and purity. The process typically begins with the reaction of ethyl bromide with ammonia to form ethylamine, which is then further functionalized to introduce the chloroethyl group. The final step involves converting the free base into its hydrochloride salt to improve stability and solubility.

The industrial production of this compound must adhere to stringent quality control measures to ensure consistency and safety. Manufacturers employ advanced purification techniques such as column chromatography and recrystallization to isolate the desired product from impurities. These processes are critical for maintaining the integrity of the compound throughout its supply chain.

The application of N-(2-chloroethyl)-N-ethylpropan-1-amine hydrochloride (1:1) extends beyond pharmaceuticals into other areas such as agrochemicals and material science. Its chemical versatility allows for the development of novel materials with unique properties, such as polymers that exhibit enhanced durability or biodegradability. Additionally, researchers are exploring its potential use in environmental remediation, where it could serve as a catalyst or reagent in chemical processes that help clean contaminated water sources.

As our understanding of molecular interactions continues to evolve, so does the potential applications of N-(2-chloroethyl)-N-ethylpropan-1-amine hydrochloride (1:1). Ongoing research efforts are focused on expanding its utility in fields such as nanotechnology and biomedicine. By leveraging cutting-edge technologies and innovative methodologies, scientists are paving the way for new discoveries that could revolutionize how we treat diseases and develop sustainable materials.

In conclusion, N-(2-chloroethyl)-N-ethylpropan-1-amine hydrochloride (1:1) is a multifaceted compound with significant implications for modern science and industry. Its unique chemical properties make it a valuable tool for pharmaceutical research, synthetic chemistry, and beyond. As advancements continue to be made in our understanding of this molecule, we can expect to see even more innovative applications emerge from ongoing research efforts.